Cas no 2171843-41-5 (4-aminooctanal)

• Product Name: 4-aminooctanal
• CAS No: 2171843-41-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6406175
• PubChem ID: 87085604
• Update Time: 2025-10-28

4-aminooctanal Chemical and Physical Properties

Names and Identifiers

• 4-aminooctanal
• SCHEMBL259403
• EN300-1297028
• 2171843-41-5

• Inchi： 1S/C8H17NO/c1-2-3-5-8(9)6-4-7-10/h7-8H,2-6,9H2,1H3
• InChI Key： ORVSGWYSBVGNHO-UHFFFAOYSA-N
• SMILES： O=CCCC(CCCC)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-aminooctanal

Professional Introduction to Compound with CAS No. 2171843-41-5 and Product Name: 4-aminooctanal

The compound with the CAS number 2171843-41-5 is identified as 4-aminooctanal, a chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative, characterized by its eight-carbon chain and an amine functional group at the fourth position, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

4-aminooctanal belongs to the class of aliphatic amines and aldehydes, which are fundamental building blocks in organic synthesis. The presence of both an amine and an aldehyde group imparts reactivity that is highly useful in forming complex molecular architectures. This compound has been explored in the development of novel therapeutic agents, where its structural features can be leveraged to modulate biological pathways and interactions.

Recent research has highlighted the potential of 4-aminooctanal in the synthesis of peptidomimetics and other bioactive peptides. The compound's ability to serve as a precursor for constructing peptide-like structures with enhanced stability and bioavailability has made it a subject of interest in drug discovery initiatives. By incorporating 4-aminooctanal into synthetic routes, researchers have been able to develop molecules that mimic the functionality of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation.

In addition to its role in peptide chemistry, 4-aminooctanal has been investigated for its applications in material science, particularly in the development of functional polymers and coatings. The compound's bifunctional nature allows for the creation of cross-linked networks with tailored properties, which can be advantageous in applications ranging from biomedical devices to advanced materials for electronics.

The chemical reactivity of 4-aminooctanal is further underscored by its utility in transition-metal-catalyzed reactions. For instance, it can participate in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, enabling the formation of carbon-carbon bonds that are essential for constructing complex organic molecules. These reactions are pivotal in the synthesis of pharmaceuticals and agrochemicals, where precise control over molecular structure is crucial.

Advances in synthetic methodologies have expanded the scope of 4-aminooctanal applications. Modern techniques, such as flow chemistry and microwave-assisted synthesis, have enabled more efficient and scalable production processes for this compound. These innovations have not only improved accessibility but also facilitated its integration into large-scale synthetic campaigns, making it a more practical choice for industrial applications.

The biological significance of 4-aminooctanal has also been explored in the context of neural signaling and neurotransmitter research. Aldehydes and amines are known to play roles in various neurological processes, and derivatives like 4-aminooctanal may serve as intermediates in the synthesis of compounds that interact with neural receptors or enzymes. While direct applications as a neurotransmitter or neuromodulator have not been fully established, its structural analogs have shown promise in preclinical studies related to cognitive function and neuroprotection.

In summary, 4-aminooctanal (CAS No. 2171843-41-5) represents a versatile chemical entity with broad applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical synthesis, material science, and biochemical research. As synthetic chemistry continues to evolve, the utility of compounds like 4-aminooctanal is expected to expand, driving further innovation and discovery.